Cas no 1105238-42-3 (3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1105238-42-3
• MF: C₂₀H₁₅ClN₂O₂S
• MW: 382.863302469254
• CID: 5393314
• Update Time: 2025-10-30

3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H15ClN2O2S/c1-25-16-7-5-14(6-8-16)17-11-26-19-18(17)22-12-23(20(19)24)10-13-3-2-4-15(21)9-13/h2-9,11-12H,10H2,1H3
• InChI Key： WIVUCRPNWWXAID-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(Cl)=C2)C(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to Compound CAS No. 1105238-42-3: 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

The compound with CAS No. 1105238-42-3, known as 3-[(3-chlorophenyl)methyl]-7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a thieno[3,2-d]pyrimidinone core, which is a fused bicyclic system combining a thiophene ring with a pyrimidine ring. This core is further substituted with a (3-chlorophenyl)methyl group at position 3 and a (4-methoxyphenyl) group at position 7.

Recent studies have highlighted the importance of such fused heterocyclic systems in drug discovery. The thienopyrimidone framework is particularly interesting due to its ability to engage in various non-covalent interactions, such as hydrogen bonding and π-π stacking, which are crucial for molecular recognition and binding affinity. The presence of the chlorophenyl and methoxyphenyl substituents introduces additional functional groups that can modulate the compound's physicochemical properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

From a biological standpoint, this compound has shown promising activity in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways. The chlorine substituent at position 3 contributes to the molecule's hydrophobicity, enhancing its ability to penetrate cellular membranes and bind to target proteins. Meanwhile, the methoxy group at position 7 introduces electron-donating effects that can influence the compound's electronic properties and reactivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins, revealing key interactions that contribute to its biological activity. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery efforts.

In terms of applications, this compound holds potential in the development of novel therapeutic agents for diseases such as cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a valuable candidate for further preclinical studies. Additionally, the compound's structural versatility allows for further chemical modifications to optimize its pharmacokinetic properties and minimize off-target effects.

In conclusion, CAS No. 1105238-42-3 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activity position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic solutions.